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Compound of Interest

Compound Name: Stella blue

CAS No.: 85213-55-4

Cat. No.: B12702078

Get Quote

To Researchers, Scientists, and Drug Development Professionals,

This document provides available information and general guidance on the preparation of stock

solutions for the chemical compound known as "Stella blue."

A critical lack of published data exists for "Stella blue" regarding its solubility, stability, and

specific applications in biological systems. The information presented herein is based on

general laboratory practices for handling and preparing solutions of powdered dyes and similar

chemical compounds. It is imperative that researchers conduct small-scale solubility and

stability tests before preparing larger quantities of stock solutions.

Compound Information
A summary of the available chemical and physical properties for "Stella blue" is provided in the

table below. This information has been compiled from publicly accessible chemical databases.
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Property Value Source

Chemical Name

3-N,3-N-diethyl-7-N,7-N-

dimethyl-10H-phenoxazin-10-

ium-3,7-diamine perchlorate

PubChem

CAS Number 85213-55-4 PubChem

Molecular Formula C₁₈H₂₄ClN₃O₅ PubChem[1]

Molecular Weight 397.9 g/mol PubChem[1]

General Protocol for Preparing a Stock Solution
The following protocol is a general guideline and may require optimization based on the

specific experimental needs and the determined solubility of "Stella blue."

Materials:

"Stella blue" powder

High-purity solvent (e.g., Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF),

Ethanol, or sterile Phosphate-Buffered Saline (PBS))

Sterile, light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Experimental Workflow:
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Preparation

Storage

Weigh 'Stella blue' powder

Add solvent to the powder

Precise measurement

Vortex to dissolve

Ensure complete dissolution

Sterile filter (optional)

For sterile applications

Aliquot into light-protecting tubes

Store at recommended temperature

Click to download full resolution via product page

Caption: A generalized workflow for the preparation and storage of a chemical stock solution.

Procedure:

Determine the Desired Stock Concentration: Based on preliminary solubility tests, decide on

a suitable stock concentration (e.g., 1 mM, 10 mM).
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Weigh the Compound: Accurately weigh the required amount of "Stella blue" powder using a

calibrated analytical balance in a chemical fume hood.

Dissolution:

Transfer the weighed powder to a sterile tube or vial.

Add the appropriate volume of the chosen solvent to achieve the desired concentration.

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

may be required for some compounds, but this should be tested for its effect on the

stability of "Stella blue."

Sterilization (Optional): For cell-based assays or other sterile applications, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with the chosen solvent.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protecting tubes

to avoid repeated freeze-thaw cycles.

Based on general practice for fluorescent dyes, it is recommended to store stock solutions

at -20°C or -80°C for long-term storage. For short-term storage, 4°C may be acceptable,

but stability should be verified.

Quality Control
Visual Inspection: Check for any precipitation or color change in the stock solution before

each use.

Concentration Verification: The concentration of the stock solution can be verified using

spectrophotometry if the molar extinction coefficient of "Stella blue" in the chosen solvent is

known or determined.

Further Recommendations
Due to the lack of specific data for "Stella blue," it is strongly advised to:
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Perform small-scale solubility tests in various common laboratory solvents (DMSO, DMF,

ethanol, water, PBS) to determine the most suitable solvent and the maximum achievable

concentration.

Assess the stability of the prepared stock solution under different storage conditions (4°C,

-20°C, -80°C) and for different durations.

Evaluate the photostability of the compound, as many fluorescent dyes are light-sensitive.

Without further information on the biological applications or signaling pathway interactions of

"Stella blue," it is not possible to provide relevant diagrams or more specific experimental

protocols at this time. Researchers are encouraged to consult any available supplier

information or technical data sheets that may accompany the compound for more specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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